3-Ethyl-4-nitroso-5-methylphenol

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 3-ethyl-5-methyl-4-nitrosophenol
• InChI: InChI=1S/C9H11NO2/c1-3-7-5-8(11)4-6(2)9(7)10-12/h4-5,11H,3H2,1-2H3
• InChI Key: LRGUEEDDHQHBPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)O)C)N=O

Description

3-Ethyl-4-nitroso-5-methylphenol is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

102 g (749 mmol) of 3-ethyl-5-methylphenol are introduced into 600 ml of ethanol. While stirring vigorously, 600 ml of concentrated hydrochloric acid are added dropwise, keeping the reaction vessel at room temperature by cooling. The reaction mixture is then cooled to 0° C. At this temperature, 77.5 g (1123.5 mmol) of sodium nitrite in 78 ml of deionised water are added dropwise. The resulting mixture is then stirred at 5° C. for 2 hours and subsequently poured into 3 liters of ice-water, when the title compound crystallises out. It is filtered off, washed several times with ice-water and recrystallised from methanol. Yield 88.7 g (71.8% of theory); melting point 138° C. (with decomposition).